2-Cyano-6-[2-(N,N-dimethylamino)ethyl]thiopyridine

• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol
• IUPAC Name: 6-[2-(dimethylamino)ethylsulfanyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C10H13N3S/c1-13(2)6-7-14-10-5-3-4-9(8-11)12-10/h3-5H,6-7H2,1-2H3
• InChI Key: CMMPATYNPFIUHX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCSC1=CC=CC(=N1)C#N

Description

2-Cyano-6-[2-(N,N-dimethylamino)ethyl]thiopyridine is a useful research compound. Its molecular formula is C10H13N3S and its molecular weight is 207.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Dimethylaminoethanethiol (0.71 g, 5.0 mmol) was dissolved in tetrahydrofuran (100 ml) and added dropwise to sodium hydride (60% oil, 0.44 g, 11.0 mmol). The reaction mixture was stirred at room temperature for 1 hr. A solution of 2-chloro-6-cyanopyridine (0.70 g, 5.0 mmol) in tetrahydrofuran (10 ml) was added to the mixture, and the mixture was stirred at room temperature for 18 hrs. The reaction mixture was concentrated under reduced pressure, diluted with water and extracted with ethyl acetate. The extract was washed with saturated brine and dried. The solvent was evaporated under reduced pressure to give the titled compound (0.49 g, 47%).